Cas no 83792-76-1 (N-cyclohexyl-1H-Benzimidazol-2-amine)

• Product Name: N-cyclohexyl-1H-Benzimidazol-2-amine
• CAS No: 83792-76-1
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• MDL: MFCD00569561
• CID: 1118536
• PubChem ID: 923850
• Update Time: 2025-06-12

N-cyclohexyl-1H-Benzimidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-1H-Benzimidazol-2-amine
• MFCD00569561
• 83792-76-1
• AKOS000283182
• 1H-benzoimidazol-2-yl-cyclohexyl-amine
• LS-06641
• CS-0322369
• DTXSID30358905
• N-Cyclohexyl-1H-benzo[d]imidazol-2-amine
• SCHEMBL14155576
• N-CYCLOHEXYL-1H-1,3-BENZODIAZOL-2-AMINE
• STL444848
• ALBB-021778
• 1H-Benzimidazol-2-amine, N-cyclohexyl-

• MDL： MFCD00569561
• Inchi： 1S/C13H17N3/c1-2-6-10(7-3-1)14-13-15-11-8-4-5-9-12(11)16-13/h4-5,8-10H,1-3,6-7H2,(H2,14,15,16)
• InChI Key： PKTNGYZDDOIBKR-UHFFFAOYSA-N
• SMILES： N(C1=NC2C=CC=CC=2N1)C1CCCCC1

Computed Properties

• Exact Mass: 215.142
• Monoisotopic Mass: 215.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 40.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-cyclohexyl-1H-Benzimidazol-2-amine

Recent Advances in the Study of N-cyclohexyl-1H-Benzimidazol-2-amine (CAS: 83792-76-1) in Chemical Biology and Pharmaceutical Research

N-cyclohexyl-1H-Benzimidazol-2-amine (CAS: 83792-76-1) is a benzimidazole derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique cyclohexyl and benzimidazole moieties, has been the subject of numerous studies exploring its biological activities, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field.

Recent studies have focused on the synthesis and optimization of N-cyclohexyl-1H-Benzimidazol-2-amine to enhance its bioavailability and pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing the use of hazardous reagents. This advancement is particularly important for scaling up production for preclinical and clinical studies. The study also reported that the compound exhibits moderate solubility in aqueous solutions, which could be further optimized through structural modifications.

In the realm of biological activity, N-cyclohexyl-1H-Benzimidazol-2-amine has shown promising results as a kinase inhibitor. A 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated its inhibitory effects on specific tyrosine kinases involved in cancer cell proliferation. The compound's ability to selectively target these kinases while minimizing off-target effects makes it a potential candidate for anticancer drug development. Further in vitro and in vivo studies are underway to validate these findings and explore its efficacy in combination therapies.

Another area of interest is the compound's potential as an antimicrobial agent. A 2023 research article in European Journal of Medicinal Chemistry highlighted its activity against drug-resistant bacterial strains, including MRSA and Escherichia coli. The study proposed that the benzimidazole core interacts with bacterial DNA gyrase, disrupting replication and leading to cell death. These findings suggest that N-cyclohexyl-1H-Benzimidazol-2-amine could serve as a scaffold for developing new antibiotics to address the growing issue of antimicrobial resistance.

Beyond its therapeutic potential, N-cyclohexyl-1H-Benzimidazol-2-amine has also been investigated for its role in chemical biology as a tool compound. Researchers have utilized it to probe enzyme mechanisms and protein-ligand interactions due to its well-defined structure and reactivity. A 2021 study in ACS Chemical Biology employed this compound to elucidate the binding dynamics of a poorly characterized enzyme, providing insights that could inform the design of more potent inhibitors.

In conclusion, N-cyclohexyl-1H-Benzimidazol-2-amine (CAS: 83792-76-1) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with advances in synthetic methodologies, position it as a valuable candidate for further investigation. Future studies should focus on optimizing its pharmacokinetic properties, exploring its mechanisms of action in greater detail, and assessing its safety and efficacy in clinical settings. The ongoing research on this compound underscores its potential to contribute to the development of novel therapeutics for cancer, infectious diseases, and beyond.